BENGHE Foundational & Exploratory

Check Availability & Pricing

UniPR1454: A Cursory Overview of an Obscure
Molecule

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: UniPR1454

Cat. No.: B15577399

Initial searches for comprehensive data on the discovery, synthesis, and biological activity of
the molecule designated as UniPR1454 have yielded limited publicly available information. As
a result, the creation of an in-depth technical guide or whitepaper with detailed experimental
protocols and extensive data presentation is not feasible at this time. The information that could
be retrieved is sparse and primarily consists of basic molecular identifiers.

What is known is that UniPR1454 is cataloged with the identifier HY-163835.[1] Its molecular
formula is C43H53F3N206S, corresponding to a molecular weight of 782.95.[1] No information
regarding its discovery, the research group or institution responsible, or the synthetic route to
produce it is available in the public domain based on the conducted searches.

Further inquiries into its mechanism of action and biological activity did not return any specific
results for UniPR1454. The broader search results pointed to unrelated peptides and
compounds, highlighting the current obscurity of UniPR1454 in scientific literature. Without
foundational data on its biological targets, signaling pathways, or pharmacological effects, a
detailed technical guide cannot be accurately compiled.

To fulfill the user's request for a comprehensive whitepaper, the following information would be
essential:

o Discovery and Rationale: Peer-reviewed publications or patents detailing the initial
identification or design of UniPR1454, including the scientific rationale and the screening or
discovery process.
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e Synthetic Chemistry: Detailed, step-by-step synthetic protocols, including reaction
conditions, purification methods, and characterization data (e.g., NMR, mass spectrometry,
HPLC).

» Biological Activity Data: Quantitative data from in vitro and in vivo assays, such as IC50 or
EC50 values, binding constants (Kd, Ki), and efficacy and toxicity data from cellular or animal
models.

e Mechanism of Action Studies: Experimental evidence identifying the molecular target(s) of
UniPR1454 and elucidating the signaling pathways it modulates.

Without access to such fundamental data, any attempt to generate the requested in-depth
guide, including data tables and visualizations, would be speculative and not based on verified
scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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